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Introduction
The emergence of multidrug-resistant (MDR) Gram-negative bacteria poses a significant threat

to global health. One of the primary mechanisms of resistance is the overexpression of efflux

pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular

concentration and efficacy. The AcrAB-TolC efflux pump is a major contributor to MDR in

Enterobacterales such as Escherichia coli and Klebsiella pneumoniae.

BDM88855 is a novel pyridylpiperazine-based allosteric inhibitor of the AcrAB-TolC efflux

pump.[1][2][3] It acts by binding to a unique site on the transmembrane domain of the AcrB

protein, a key component of the pump.[4][5][6] This binding event inhibits the functional

catalytic cycle of the pump, leading to increased intracellular accumulation of antibiotics and

potentiation of their activity.[1][4] These application notes provide detailed protocols for

quantifying the antibiotic potentiating effects of BDM88855.
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The following tables summarize the quantitative data on the potentiation of various antibiotics

by BDM88855 in E. coli.

Table 1: In Vitro Antibiotic Potentiation by BDM88855 in E. coli

Antibiotic
Fold Potentiation with BDM88855.HCl
(100 µM)

Oxacillin >30-fold

Linezolid >30-fold

Novobiocin 8-fold

Fusidic Acid 8-fold

Chloramphenicol 8-fold

Pyridomycin 4-fold

Tetracycline 4-fold

Erythromycin 2-fold

Ciprofloxacin 2-fold

Data compiled from studies on wild-type E. coli.[2]

Signaling Pathways and Mechanisms
BDM88855 functions by directly inhibiting the AcrAB-TolC efflux pump, a tripartite system in

Gram-negative bacteria responsible for extruding a broad range of substrates, including many

classes of antibiotics.
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Prepare bacterial inoculum,
BDM88855, and antibiotic solutions

Create 2D serial dilutions
in a 96-well plate

Inoculate wells with
bacterial suspension

Incubate at 37°C for 18-24 hours

Determine MICs visually
or with a plate reader

Calculate FICI to
quantify synergy

 

Prepare bacterial inoculum and
test conditions in culture tubes

Incubate at 37°C with shaking

Withdraw aliquots at
specified time points

Perform serial dilutions and
plate for CFU counting

Incubate plates and
count colonies

Plot log10 CFU/mL vs. time
to determine killing kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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